Cas no 1017422-97-7 (4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine)

• Product Name: 4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine
• CAS No: 1017422-97-7
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5054241
• Update Time: 2025-05-21

4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1,3-thiazol-2-yl)butan-1-amine
• NE20980
• Z1263529829
• 4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine

• Inchi： 1S/C8H14N2S/c1-7-6-11-8(10-7)4-2-3-5-9/h6H,2-5,9H2,1H3
• InChI Key： ZQDYXYWQOLYQDY-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CCCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine

4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine: A Comprehensive Overview

The compound 4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine, identified by the CAS number 1017422977, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of thiazole derivatives, which are known for their diverse applications in drug discovery and material science. The structure of this molecule consists of a butanamine backbone linked to a substituted thiazole ring, making it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. For instance, researchers have reported that thiazole derivatives can exhibit anti-inflammatory, antioxidant, and even anticancer properties. In the case of 4-(4-Methyl-1,3-thiazol-2-yl)butan-1-amine, the presence of the methyl group on the thiazole ring introduces additional electronic effects that could enhance its bioactivity. This makes it a promising lead compound for further optimization in drug development pipelines.

From a synthetic perspective, the preparation of 4-(4-Methyl-1,3-thiazol-2-y)butan-amine involves a multi-step process that typically includes the formation of the thiazole ring followed by alkylation or amination reactions. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have also provided new avenues for synthesizing this compound in an environmentally friendly manner.

In terms of applications, thiazole derivatives like this compound are increasingly being explored for their roles in polymer chemistry. The amino group present in this molecule can act as a functional handle for polymerization reactions, leading to materials with tailored properties such as improved mechanical strength or conductivity. Additionally, the thiazole moiety is known to exhibit fluorescence under certain conditions, which could be harnessed for sensing applications or as components in optoelectronic devices.

The biological evaluation of 4-(4-Methyl-) has revealed interesting insights into its pharmacokinetic profile and toxicity profile. Preclinical studies suggest that this compound exhibits moderate solubility in physiological fluids and demonstrates selective uptake in certain tissues. However, further investigations are required to fully understand its metabolism and potential off-target effects.

In conclusion, CAS No. represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and promising biological properties make it an attractive target for both academic research and industrial development. As ongoing research continues to uncover new facets of this molecule's potential, it is likely to play an increasingly important role in advancing modern chemistry and biology.